N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine

• Molecular Formula: C11H16N6
• Molecular Weight: 232.29 g/mol
• IUPAC Name: N-[[4-(dimethylamino)phenyl]methyl]-1-methyltetrazol-5-amine
• InChI: InChI=1S/C11H16N6/c1-16(2)10-6-4-9(5-7-10)8-12-11-13-14-15-17(11)3/h4-7H,8H2,1-3H3,(H,12,13,15)
• InChI Key: SIFLOMCYWFWHBI-UHFFFAOYSA-N
• SMILES: CN1C(=NN=N1)NCC2=CC=C(C=C2)N(C)C

Description

N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine (DMTBA) is a tetrazole derivative that has gained significant attention in recent years due to its potential applications in scientific research. DMTBA is a synthetic compound that is commonly used as a pharmacological tool to study various physiological and biochemical processes.

Mechanism of Action

The exact mechanism of action of N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine is not fully understood. However, it is believed that N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine acts by inhibiting the reuptake of neurotransmitters, leading to an increase in their release. N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine has also been shown to activate presynaptic receptors, which further enhances neurotransmitter release.
Biochemical and Physiological Effects:
N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine has been shown to have a wide range of biochemical and physiological effects. In addition to its effects on neurotransmitter release, N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine has been shown to increase the activity of various enzymes and alter the expression of certain genes. N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine has also been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine in lab experiments is its ability to selectively increase the release of specific neurotransmitters. This allows researchers to study the effects of individual neurotransmitters on various physiological and biochemical processes. However, one of the limitations of using N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine is its potential toxicity. N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine has been shown to be toxic to certain cell types at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine in scientific research. One potential application is in the study of the role of neurotransmitters in various diseases such as Parkinson's disease and depression. N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine may also have potential applications in the development of new drugs for the treatment of inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine and its potential applications in various fields of research.
Conclusion:
In conclusion, N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine has been shown to have a wide range of biochemical and physiological effects and is commonly used as a pharmacological tool to study various physiological and biochemical processes. While there are limitations to its use in certain experiments, N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine has several potential applications in various fields of research and is an important tool for advancing our understanding of the mechanisms underlying various physiological and biochemical processes.

Synthesis Methods

N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine can be synthesized using a variety of methods. One of the most common methods involves the reaction of 4-(dimethylamino)benzaldehyde with sodium azide and copper(I) iodide in the presence of a reducing agent such as sodium ascorbate. The resulting product is then treated with methyl iodide to yield N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine.

Scientific Research Applications

N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine has been used extensively in scientific research due to its potential applications in studying various physiological and biochemical processes. One of the most common applications of N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine is in the study of neurotransmitter release. N-[4-(dimethylamino)benzyl]-1-methyl-1H-tetrazol-5-amine has been shown to increase the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, making it a valuable tool for studying the mechanisms underlying neurotransmitter release.